Cas no 431922-74-6 (1-(4-ethoxyphenyl)-3-propylthiourea)

• Product Name: 1-(4-ethoxyphenyl)-3-propylthiourea
• CAS No: 431922-74-6
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• MDL: MFCD03140882
• CID: 4651336
• Update Time: 2025-11-01

1-(4-ethoxyphenyl)-3-propylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethoxyphenyl)-3-propylthiourea
• 1-(4-ethoxyphenyl)-3-propylthiourea

• MDL： MFCD03140882
• Inchi： 1S/C12H18N2OS/c1-3-9-13-12(16)14-10-5-7-11(8-6-10)15-4-2/h5-8H,3-4,9H2,1-2H3,(H2,13,14,16)
• InChI Key： KTFNAZDHGKHQKY-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCC)C=C1)C(NCCC)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(4-ethoxyphenyl)-3-propylthiourea

Comprehensive Analysis of 1-(4-Ethoxyphenyl)-3-Propylthiourea (CAS No. 431922-74-6): Properties, Applications, and Research Insights

The compound 1-(4-ethoxyphenyl)-3-propylthiourea (CAS No. 431922-74-6) is a thiourea derivative with a molecular formula of C₁₂H₁₈N₂OS. This organic compound has garnered attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The 4-ethoxyphenyl and propylthiourea moieties contribute to its unique chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In the pharmaceutical sector, 1-(4-ethoxyphenyl)-3-propylthiourea has been studied for its potential as a building block in drug discovery. Its structural features resemble those of compounds with reported biological activities, such as enzyme inhibition or receptor modulation. Researchers are particularly interested in its thiourea functional group, which is known to participate in hydrogen bonding interactions—a critical factor in molecular recognition processes. Recent studies have explored its derivatization for optimizing pharmacokinetic properties, addressing common challenges like solubility and metabolic stability.

From a synthetic chemistry perspective, the compound’s CAS No. 431922-74-6 serves as a key identifier in chemical databases, facilitating research reproducibility. Its synthesis typically involves the reaction of 4-ethoxyphenyl isothiocyanate with propylamine, yielding the target product with high purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed for characterization, ensuring compliance with industry standards. The growing demand for high-purity specialty chemicals has further driven innovations in its production scalability.

Environmental and safety profiles of 1-(4-ethoxyphenyl)-3-propylthiourea align with modern green chemistry principles. Unlike traditional reagents with heavy metal catalysts, this compound can be synthesized under milder conditions, reducing energy consumption and waste generation. Its biodegradability and low ecotoxicity make it a candidate for sustainable applications, resonating with global trends toward eco-friendly chemical solutions.

In material science, the thiourea derivative exhibits intriguing properties for polymer modification and coordination chemistry. Its ability to act as a ligand for metal ions opens avenues for designing functional materials, such as sensors or catalysts. Recent patents highlight its utility in creating advanced polymeric coatings with enhanced durability, a topic frequently searched by engineers and industrial chemists.

Market trends indicate rising interest in CAS No. 431922-74-6, as evidenced by increased academic publications and supplier listings. Frequently asked questions (FAQs) in search engines include: "What are the spectroscopic features of 1-(4-ethoxyphenyl)-3-propylthiourea?" or "How to optimize its synthesis yield?"—reflecting the compound’s relevance in both theoretical and applied chemistry. Addressing these queries, researchers emphasize the importance of reaction stoichiometry and temperature control.

Future directions for 1-(4-ethoxyphenyl)-3-propylthiourea may involve computational modeling to predict its interactions with biological targets or materials. Machine learning approaches are being explored to accelerate the discovery of derivatives with tailored properties, a hot topic in AI-driven drug discovery. Collaborative efforts between academia and industry could unlock further applications, reinforcing its role in next-generation chemical innovations.